Cas no 108831-68-1 (4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine)
![4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/109000/108831-68-1x500.png)
108831-68-1 structure
Product Name:4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
CAS No:108831-68-1
MF:C8H7ClN2S
MW:198.672579050064
MDL:MFCD00464832
CID:137438
PubChem ID:290212
Update Time:2025-04-19
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
- 4-Chloro-5,6-dimethyl-thieno[2,3-d]pyrimidine
- 4-CHLORO-5.6-DIMETHYLTHIENO[2.3-D]PYRIMIDINE
- Thieno[2,3-d]pyrimidine,4-chloro-5,6-dimethyl-
- NSC 153302
- AKOS 92585
- AKOS USSH-4110906
- BUTTPARK 37\11-56
- CHEMBRDG-BB 4010156
- IFLAB-BB F1616-0065
- 4-chloro-5,6-dimethylthieno[3,2-e]pyrimidine
- AKOS BBS-00000859
- OTAVA-BB BB7012780010
- AS-54708
- DTXSID00302738
- 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, AldrichCPR
- CBDivE_011508
- SCHEMBL1604779
- Thieno[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-
- EN300-01498
- MFCD00464832
- J-515044
- SY021581
- 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, 96%
- AKOS000122277
- FT-0683644
- NSC153302
- AC-28070
- NSC-153302
- BP-11033
- A801930
- CS-W010524
- Z56887594
- HMS1782P10
- HYOBKTVPACQCBR-UHFFFAOYSA-N
- 108831-68-1
- TD8039
- BB 0219295
- F1616-0065
- ALBB-012865
- STK109941
- DB-004921
- Ethyl-2,2,2-d3 Alcohol (95% w/w in H2O)
- 2,2,2-Trideuterioethanol; 2,2,2-Trideuteroethanol; Ethanol-2,2,2-d3
-
- MDL： MFCD00464832
- Inchi： 1S/C8H7ClN2S/c1-4-5(2)12-8-6(4)7(9)10-3-11-8/h3H,1-2H3
- InChI Key： HYOBKTVPACQCBR-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)SC(C)=C2C
Computed Properties
- Exact Mass: 198.00200
- Monoisotopic Mass: 198.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 54A^2
Experimental Properties
- Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 112-115 ºC (methanol )
- Boiling Point: 322.8°Cat760mmHg
- Flash Point: 149°C
- Refractive Index: 1.66
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 54.02000
- LogP: 2.96150
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151604-5g |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 96% | 5g |
$320 | 2021-08-05 | |
| Alichem | A089003667-5g |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 96% | 5g |
$338.58 | 2023-09-04 | |
| TRC | C381655-25mg |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381655-50mg |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C381655-250mg |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 250mg |
$ 95.00 | 2022-06-06 | ||
| Apollo Scientific | OR322194-250mg |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 250mg |
£40.00 | 2025-02-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031006-1g |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 96% | 1g |
￥2400 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031006-250mg |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine |
108831-68-1 | 96% | 250mg |
￥800 | 2024-05-26 | |
| abcr | AB354213-1 g |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, 96%; . |
108831-68-1 | 96% | 1g |
€109.20 | 2023-04-26 | |
| abcr | AB354213-5 g |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, 96%; . |
108831-68-1 | 96% | 5g |
€308.00 | 2023-04-26 |
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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